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Compound of Interest

Compound Name: (R)-Leucic acid

Cat. No.: B1205302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

availability, and relevant technical data for (R)-Leucic acid, also known as (R)-2-Hydroxy-4-

methylpentanoic acid. This document is intended to assist researchers, scientists, and drug

development professionals in sourcing this chiral building block for their studies.

Commercial Availability
(R)-Leucic acid is readily available from a variety of chemical suppliers, manufacturers, and

distributors. The compound is typically offered in various purities and quantities, catering to

both small-scale research and larger development needs. A summary of prominent suppliers

and their offerings is presented below.

Table 1: Commercial Suppliers of (R)-Leucic Acid
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Supplier Purity
Available
Quantities

Price (USD) Notes

MedChemExpres

s
≥98.0%[1]

10 mM * 1 mL (in

DMSO), Bulk

$42 (for

10mM*1mL)[1]

Offers pre-

dissolved

solutions.

Simson Pharma

Limited
Inquire Inquire Inquire

Certificate of

Analysis

provided.

Sigma-Aldrich Inquire Inquire Inquire

Part of their

collection of

unique

chemicals.

Synthonix ≥95% 250mg, 1g
$30 (250mg),

$40 (1g)

In stock in the

US and

overseas.

CymitQuimica Inquire
250mg, 1g, 5g,

25g, 100g

€32 (250mg) to

€1,430 (100g)

Brand: Apollo

Scientific.

1stsci.com ≥97%
1g, 5g, 10g, 25g,

100g

$48 (1g) to $699

(100g)

In stock for most

quantities.

Advanced

ChemBlocks
≥95% Inquire Inquire

Custom quotes

available.

Note: Prices and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information and for bulk inquiries.

Experimental Protocols
Synthesis of (R)-Leucic Acid from D-Leucine
A common and straightforward method for the stereospecific synthesis of (R)-Leucic acid is

through the diazotization of D-leucine. This reaction proceeds with retention of configuration at

the chiral center.
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Reaction:

D-Leucine → (R)-Leucic acid

Materials:

D-Leucine

Sulfuric acid (1N)

Sodium nitrite (NaNO₂)

Water

Ethyl ether

Anhydrous magnesium sulfate

Ice bath

Procedure:

Dissolve D-leucine (e.g., 2.62 g) in 1N sulfuric acid (e.g., 30 ml) in a flask and cool the

solution to 0°C in an ice bath.

Separately, dissolve sodium nitrite (e.g., 2.07 g) in water (e.g., 15 ml).

Slowly add the sodium nitrite solution to the D-leucine solution while maintaining the

temperature at 0°C.

Stir the resulting solution at 0°C for 3 hours, followed by stirring at room temperature for 2

hours.

Extract the reaction mixture with ethyl ether (e.g., 3 x 10 ml).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate.
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Remove the solvent under reduced pressure to yield (R)-Leucic acid as a solid.

Analytical Methods for Quality Control
The quality and purity of (R)-Leucic acid, particularly its enantiomeric excess, are critical for its

application in research and drug development. High-Performance Liquid Chromatography

(HPLC) using a chiral stationary phase is the most common method for determining the

enantiomeric purity.

Chiral HPLC Method for Enantiomeric Excess Determination:

While a specific validated method for (R)-Leucic acid was not found in the immediate search,

a general strategy for developing a chiral HPLC method for acidic compounds involves

screening different chiral stationary phases (CSPs) and mobile phases.

Chiral Stationary Phases (CSPs) to Screen: Polysaccharide-based columns (e.g., Chiralcel®

OD-H, Chiralpak® AD) are often effective for resolving chiral acids.

Mobile Phase: A typical mobile phase for normal-phase chiral HPLC consists of a mixture of

a non-polar solvent like n-hexane and a polar alcohol such as 2-propanol or ethanol. For

acidic compounds, the addition of a small amount of an acidic modifier like trifluoroacetic

acid (TFA) (e.g., 0.1% v/v) is often necessary to improve peak shape and resolution.

Detection: UV detection is commonly used, with the wavelength set to the absorbance

maximum of the analyte.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR spectroscopy are essential for confirming the chemical structure of the

synthesized (R)-Leucic acid. The spectra can be compared with reference spectra available in

databases such as the Human Metabolome Database (HMDB) or those provided by

commercial suppliers.

Visualizations
Experimental Workflow: Synthesis and Purification
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Synthesis
Workup & Purification

D-Leucine Diazotization
(NaNO₂, H₂SO₄, 0°C)

Liquid-Liquid Extraction
(Ethyl Ether)

Drying
(MgSO₄) Solvent Evaporation Crude (R)-Leucic Acid Recrystallization

(Optional) Pure (R)-Leucic Acid

Click to download full resolution via product page

Caption: A representative workflow for the synthesis and purification of (R)-Leucic acid.

Logical Relationship: Commercial Availability and R&D
Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1205302?utm_src=pdf-body-img
https://www.benchchem.com/product/b1205302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Commercial Suppliers
(e.g., MedChemExpress, Sigma-Aldrich)

Quality Control
(Purity, Enantiomeric Excess)

Procurement

Academic & Industrial Research

Validated Material

Drug Development
(Preclinical Studies)

Validated Material

Promising Leads

Potential Therapeutic Applications

Clinical Trials

Click to download full resolution via product page

Caption: The interplay between commercial availability and the progression of research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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